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Compound of Interest

Compound Name: Carglumic Acid-d5

Cat. No.: B15143680

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the applications of Carglumic
Acid-d5 in metabolic research. It is intended for researchers, scientists, and drug development
professionals who are interested in utilizing stable isotope-labeled compounds for quantitative
analysis and metabolic studies.

Introduction to Carglumic Acid and its Deuterated
Analog

Carglumic acid is a synthetic structural analog of N-acetylglutamate (NAG).[1][2][3][4] NAG is
an essential allosteric activator of carbamoyl phosphate synthetase 1 (CPS1), the first and rate-
limiting enzyme of the urea cycle.[1][2][3] The urea cycle is a critical metabolic pathway that
converts toxic ammonia into urea for excretion.[3] In certain metabolic disorders, such as N-
acetylglutamate synthase (NAGS) deficiency, the production of NAG is impaired, leading to
hyperammonemia.[1][2][3][5] Carglumic acid effectively replaces the function of NAG, restoring
the activity of the urea cycle and reducing ammonia levels.[1][2][3][5][6] It is approved for the
treatment of acute and chronic hyperammonemia due to NAGS deficiency and is also used in
cases of hyperammonemia associated with organic acidemias like propionic acidemia (PA) and
methylmalonic acidemia (MMA).[2][5][7][8]

Carglumic Acid-d5 is a stable isotope-labeled version of carglumic acid where five hydrogen
atoms have been replaced by deuterium. This isotopic labeling makes it a valuable tool in
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metabolic research, primarily as an internal standard for quantitative analysis by mass
spectrometry.[9][10][11][12]

Mechanism of Action of Carglumic Acid

Carglumic acid mimics the action of N-acetylglutamate in the mitochondria of liver cells. It binds
to and allosterically activates carbamoyl phosphate synthetase 1 (CPS1), thereby initiating the
urea cycle and promoting the conversion of ammonia to urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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